Cas no 7493-58-5 (2,3-Pentanedione,4-methyl-)

2,3-Pentanedione,4-methyl- structure
2,3-Pentanedione,4-methyl- structure
Product Name:2,3-Pentanedione,4-methyl-
CAS No:7493-58-5
MF:C6H10O2
MW:114.142402172089
CID:564006
Update Time:2025-04-19

2,3-Pentanedione,4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2,3-Pentanedione,4-methyl-
    • 4-METHYL-2,3-PENTANEDIONE
    • 4-methylpentane-2,3-dione
    • 2,3-Pentanedione,4-methyl
    • 4-Methyl-pentan-2,3-dion
    • 4-methylpentan-2,3-dione
    • 4-methyl-pentane-2,3-dione
    • Acetyl isobutyryl
    • Isopropyl methyl diketone
    • Methyl isopropyl diketone
    • Methyl-isopropyl-glyoxal
    • Inchi: 1S/C6H10O2/c1-4(2)6(8)5(3)7/h4H,1-3H3
    • InChI Key: JENYBWHRLYZSSZ-UHFFFAOYSA-N
    • SMILES: CC(C(C(=O)C)=O)C

Computed Properties

  • Exact Mass: 114.06800
  • Monoisotopic Mass: 114.06808
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.1

Experimental Properties

  • Color/Form: Light yellow to yellow transparent liquid
  • Density: 0.934 g/cm3
  • Melting Point: - 2.4ºC
  • Boiling Point: 117.9 °C at 760 mmHg
  • Flash Point: 29.3 °C
  • Refractive Index: 1.403
  • PSA: 34.14000
  • LogP: 0.80050
  • FEMA: 2730 | 4-METHYL-2,3-PENTANEDIONE
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